Cas no 2137756-90-0 (rac-(2R,5S)-5-{[methyl(propan-2-yl)amino]methyl}oxolane-2-carboxylic acid)

• Product Name: rac-(2R,5S)-5-{[methyl(propan-2-yl)amino]methyl}oxolane-2-carboxylic acid
• CAS No: 2137756-90-0
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 6470138
• PubChem ID: 165831281
• Update Time: 2025-06-08

rac-(2R,5S)-5-{[methyl(propan-2-yl)amino]methyl}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,5S)-5-{[methyl(propan-2-yl)amino]methyl}oxolane-2-carboxylic acid
• 2137756-90-0
• EN300-715215

• Inchi： 1S/C10H19NO3/c1-7(2)11(3)6-8-4-5-9(14-8)10(12)13/h7-9H,4-6H2,1-3H3,(H,12,13)/t8-,9+/m0/s1
• InChI Key： VEDSWOJEPQLKBM-DTWKUNHWSA-N
• SMILES： O1[C@@H](C(=O)O)CC[C@H]1CN(C)C(C)C

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-(2R,5S)-5-{[methyl(propan-2-yl)amino]methyl}oxolane-2-carboxylic acid

Comprehensive Overview of rac-(2R,5S)-5-{[methyl(propan-2-yl)amino]methyl}oxolane-2-carboxylic acid (CAS No. 2137756-90-0)

The compound rac-(2R,5S)-5-{[methyl(propan-2-yl)amino]methyl}oxolane-2-carboxylic acid (CAS No. 2137756-90-0) is a chiral carboxylic acid derivative with a unique structural framework. Its molecular architecture combines an oxolane (tetrahydrofuran) ring with a methyl(propan-2-yl)amino substituent, making it a subject of interest in pharmaceutical and agrochemical research. The rac-(2R,5S) notation indicates its racemic nature, comprising both enantiomers, which is crucial for understanding its stereochemical properties and potential applications.

In recent years, the demand for chiral building blocks like rac-(2R,5S)-5-{[methyl(propan-2-yl)amino]methyl}oxolane-2-carboxylic acid has surged, driven by advancements in asymmetric synthesis and drug discovery. Researchers are particularly intrigued by its potential as a precursor for bioactive molecules, given its ability to modulate pharmacokinetic properties. The compound's CAS No. 2137756-90-0 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

One of the trending topics associated with this compound is its role in green chemistry. With growing environmental concerns, scientists are exploring sustainable methods to synthesize such heterocyclic compounds. The oxolane core, for instance, is amenable to catalytic hydrogenation, a process aligned with the principles of atom economy. This aligns with the broader industry shift toward eco-friendly synthesis, a hot topic in 2024 chemical research.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The methyl(propan-2-yl)amino moiety is structurally similar to motifs found in neurotransmitter analogs, sparking investigations into its blood-brain barrier permeability. Such studies are often linked to searches for new Alzheimer's disease treatments or Parkinson's disease therapeutics, highlighting the compound's multidisciplinary appeal.

From a technical standpoint, the rac-(2R,5S) configuration poses challenges in chromatographic separation, a common query among analytical chemists. Advanced techniques like chiral HPLC and supercritical fluid chromatography (SFC) are frequently discussed in forums, underscoring the need for robust enantiomeric resolution methods. This aligns with the broader demand for high-purity chiral compounds in GMP manufacturing.

In summary, rac-(2R,5S)-5-{[methyl(propan-2-yl)amino]methyl}oxolane-2-carboxylic acid (CAS No. 2137756-90-0) represents a versatile scaffold with applications spanning pharmaceuticals, agrochemicals, and materials science. Its intersection with trending topics like green chemistry and CNS drug discovery ensures its continued relevance in scientific discourse.